Cas no 863596-00-3 (Butanamide, 2-amino-3-methyl-N-8-quinolinyl-, (2S)-)

• Product Name: Butanamide, 2-amino-3-methyl-N-8-quinolinyl-, (2S)-
• CAS No: 863596-00-3
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 582690
• PubChem ID: 22690765
• Update Time: 2025-04-19

Butanamide, 2-amino-3-methyl-N-8-quinolinyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3-methyl-N-8-quinolinyl-, (2S)-
• (2S)-2-amino-3-methyl-N-quinolin-8-ylbutanamide
• N-Quinolin-8-yl-L-valinamide
• (S)-2-Amino-3-methyl-N-(quinolin-8-yl)butanamide
• 863596-00-3
• DTXSID80627597

• Inchi： 1S/C14H17N3O/c1-9(2)12(15)14(18)17-11-7-3-5-10-6-4-8-16-13(10)11/h3-9,12H,15H2,1-2H3,(H,17,18)/t12-/m0/s1
• InChI Key： YPANYSTUIVQMDK-LBPRGKRZSA-N
• SMILES： O=C([C@H](C(C)C)N)NC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų